Cas no 2243507-03-9 (ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate)

• Product Name: ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate
• CAS No: 2243507-03-9
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• MDL: MFCD31665936
• CID: 5223327
• PubChem ID: 138040001
• Update Time: 2025-06-11

ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-c]pyrrole-3a(6aH)-carboxylic acid, tetrahydro-5-(phenylmethyl)-, ethyl ester, 2,2-dioxide
• ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate

• MDL： MFCD31665936
• Inchi： 1S/C16H21NO4S/c1-2-21-15(18)16-11-17(8-13-6-4-3-5-7-13)9-14(16)10-22(19,20)12-16/h3-7,14H,2,8-12H2,1H3
• InChI Key： LKDXBWHTSMGFRA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC2(C(OCC)=O)CS(=O)(=O)CC2C1

Additional information on ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate

Comprehensive Overview of Ethyl 5-Benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate (CAS No. 2243507-03-9)

The compound ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate (CAS No. 2243507-03-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a thieno[3,4-c]pyrrole core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting neurological and metabolic disorders.

One of the most intriguing aspects of ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate is its sulfone functional group, which contributes to its stability and reactivity. This feature aligns with current trends in medicinal chemistry, where sulfone-containing compounds are explored for their enhanced pharmacokinetic properties. The benzyl substituent further diversifies its chemical behavior, enabling modifications that can tailor its biological activity. Such characteristics make this compound a focal point in discussions about structure-activity relationships (SAR) and fragment-based drug design.

In the context of modern research, CAS No. 2243507-03-9 is often associated with inquiries about green chemistry and sustainable synthesis. Scientists are increasingly investigating eco-friendly methods to produce such complex molecules, reducing reliance on hazardous reagents. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently searched in academic and industrial databases. The compound’s potential role in catalysis and asymmetric synthesis also makes it relevant to cutting-edge methodologies like organocatalysis and flow chemistry.

Another area of interest is the computational modeling of ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate. With the rise of AI-driven drug discovery, researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its interactions with biological targets. These approaches are frequently searched in the context of cheminformatics and virtual screening, highlighting the compound’s relevance in interdisciplinary studies.

From a synthetic perspective, the ethyl carboxylate moiety in CAS No. 2243507-03-9 offers versatility for further derivatization. This functional group is a common handle for ester hydrolysis, amidation, or reduction, enabling the creation of diverse analogs. Such flexibility is crucial for optimizing drug candidates, a topic often explored in medicinal chemistry forums and patent literature. The compound’s compatibility with high-throughput screening (HTS) platforms further enhances its utility in early-stage drug development.

In summary, ethyl 5-benzyl-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in drug discovery and sustainable chemistry, positions it as a molecule of enduring interest. As the scientific community continues to explore its properties, this compound is likely to remain a key subject in discussions about innovative synthesis and therapeutic development.